Cas no 32385-64-1 (4-(1h-imidazol-4-yl)-butan-1-ol)

• Product Name: 4-(1h-imidazol-4-yl)-butan-1-ol
• CAS No: 32385-64-1
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 1451644
• PubChem ID: 18917313
• Update Time: 2025-04-20

4-(1h-imidazol-4-yl)-butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1h-imidazol-4-yl)-butan-1-ol
• AC1L9M67
• 4-CPI
• 4-(4-Chlorophenyl)-1H-imidazole
• 4-(4-CHLOROPHENYL)IMIDAZOLE
• CTK4H4693
• SureCN482297
• STOCK1S-52402
• 4-(4-Chlor-phenyl)-1(3)H-imidazol
• SureCN44172
• 4-(1(3)H-imidazol-4-yl)-butan-1-ol
• 4(5)-(4-hydroxybutyl)imidazole
• 4-p-Chlorophenylimidazole
• 4-(4-chloro-phenyl)-1(3)H-imidazole
• 4(5)-(4-chlorophenyl)-1H-imidazole
• 4-p-Chlorophenylimidazole;4-CPI;
• 32385-64-1
• 4-(5-Imidazolyl)-1-butanol
• SY310714
• MFCD08668421
• SCHEMBL1258619
• DTXSID401314404
• AKOS006353223
• 4-(1H-imidazol-5-yl)butan-1-ol
• 1H-Imidazole-5-butanol

• Inchi： 1S/C7H12N2O/c10-4-2-1-3-7-5-8-6-9-7/h5-6,10H,1-4H2,(H,8,9)
• InChI Key： FZCWCKXOHRHPRE-UHFFFAOYSA-N
• SMILES： OCCCCC1=CN=CN1

Computed Properties

• Exact Mass: 140.09500
• Monoisotopic Mass: 140.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0
• Topological Polar Surface Area: 48.9A^2

Experimental Properties

• PSA: 48.91000
• LogP: 0.72470